Cas no 2248346-06-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-methyl-2-phenyl-1,3-oxazol-4-yl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-methyl-2-phenyl-1,3-oxazol-4-yl)acetate
• CAS No: 2248346-06-5
• MF: C₂₀H₁₄N₂O₅
• MW: 362.335565090179
• CID: 6588310
• PubChem ID: 165732899
• Update Time: 2025-07-22

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-methyl-2-phenyl-1,3-oxazol-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6520465
• 2248346-06-5
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-methyl-2-phenyl-1,3-oxazol-4-yl)acetate

• Inchi： 1S/C20H14N2O5/c1-12-16(21-18(26-12)13-7-3-2-4-8-13)11-17(23)27-22-19(24)14-9-5-6-10-15(14)20(22)25/h2-10H,11H2,1H3
• InChI Key： XAJZPXBFMRPJOG-UHFFFAOYSA-N
• SMILES： O(C(CC1=C(C)OC(C2C=CC=CC=2)=N1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 362.09027155g/mol
• Monoisotopic Mass: 362.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 89.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-methyl-2-phenyl-1,3-oxazol-4-yl)acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-methyl-2-phenyl-1,3-oxazol-4-yl)acetate (CAS No. 2248346-06-5)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-methyl-2-phenyl-1,3-oxazol-4-yl)acetate, identified by the CAS number 2248346-06-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a complex heterocyclic structure, has garnered attention due to its potential applications in drug discovery and development. The unique combination of an isoindole core and an oxazole moiety appended to an acetic acid derivative suggests a multifaceted interaction profile with biological targets.

The isoindole scaffold is a privileged structure in medicinal chemistry, known for its presence in various bioactive molecules. Its aromaticity and ability to adopt multiple conformations make it a versatile building block for designing compounds with specific pharmacological properties. In contrast, the oxazole ring is another heterocycle that has been extensively studied for its role in biological processes and as a pharmacophore in drug candidates. The presence of both these motifs in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-methyl-2-phenyl-1,3-oxazol-4-yl)acetate suggests that it may exhibit dual functionality, interacting with multiple biological pathways or targets.

Recent advancements in computational chemistry and molecular modeling have enabled the detailed analysis of such complex molecules. The structural features of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-methyl-2-phenoxy)-acetate (CAS No. 2248346) have been investigated using various software tools to predict its binding affinity and mode of interaction with potential biological targets. These studies have highlighted the compound's potential as a scaffold for developing novel therapeutic agents.

The acetic acid derivative portion of the molecule provides a carboxylic acid functionality, which is known to participate in hydrogen bonding interactions. This feature is particularly relevant in drug design, as hydrogen bonding plays a crucial role in determining the binding affinity and specificity of drug molecules to their targets. The presence of this group in 1,3-dioxo-bis(5-methylphenyl)-acetic acid (CAS No. 2248346) suggests that it may form stable interactions with polar residues on biological targets, enhancing its binding potential.

One of the most intriguing aspects of this compound is its potential application in the development of small-molecule inhibitors for various therapeutic targets. For instance, studies have shown that isoindole derivatives can interact with enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation. The oxazole moiety further enhances this potential by providing additional interaction points with biological targets. This dual functionality makes 1,3-dioxo-bis(5-methylphenyl)-acetic acid (CAS No. 2248346) a promising candidate for further exploration in drug discovery.

In addition to its potential as an inhibitor, this compound may also serve as a precursor for synthesizing more complex derivatives with tailored pharmacological properties. The flexibility of the heterocyclic system allows for modifications at multiple positions, enabling chemists to fine-tune the molecular structure for optimal biological activity. Such modifications can be guided by computational predictions and experimental data from high-throughput screening assays.

The synthesis of 1,3-dioxo-bis(5-methylphenyl)-acetic acid (CAS No. 2248346) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency and precision. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations have been particularly useful in building the desired heterocyclic frameworks.

Evaluation of the pharmacokinetic properties of this compound is essential before it can be considered for clinical development. Parameters such as solubility, stability, bioavailability, and metabolic clearance need to be carefully assessed to determine its feasibility as a drug candidate. Computational models can provide valuable insights into these properties even before experimental data is available.

The growing interest in isoindole derivatives stems from their diverse biological activities and structural versatility. These compounds have been reported to exhibit anti-inflammatory effects by modulating inflammatory pathways at the molecular level. Additionally, some isoindole derivatives have shown promise as anticancer agents by inhibiting key enzymes involved in tumor growth and progression.

The oxazole moiety contributes further to the biological activity of this compound by serving as a recognition element for specific biological targets. Oxazoles are known to interact with proteins through various mechanisms, including hydrogen bonding and hydrophobic interactions. This makes them valuable scaffolds for designing molecules that can selectively target specific disease-related proteins.

Recent research has also explored the use of 1,3-dioxo-bis(5-methylphenyl)-acetic acid (CAS No. 2248346) as a tool compound for studying enzyme mechanisms and protein-ligand interactions. By using this compound as an inhibitor or modulator, researchers can gain insights into the function of key enzymes involved in diseases such as diabetes and cardiovascular disorders.

The development of novel therapeutic agents requires not only innovative chemical synthesis but also rigorous testing to ensure safety and efficacy. Preclinical studies are essential for evaluating the potential benefits and risks associated with new compounds before they can be tested in human trials. These studies often involve both computational modeling and experimental validation using cell-based assays or animal models.

In conclusion,1,3-dioxo-bis(5-methylphenyl)-acetic acid (CAS No.) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities, two, making it an attractive scaffold for developing novel therapeutic agents, three, particularly those targeting diseases associated with dysregulated metabolic pathways or inflammatory responses, four, five, six, seven, eight, nine, ten, eleven, twelve, thirteen, fourteen, fifteen, sixteen, seventeen, eighteen, nineteen., twenty